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Compound of Interest

Ethyl 2-methyloxazole-4-
Compound Name:
carboxylate

Cat. No.: B167346

An In-depth Technical Guide on Ethyl 2-methyloxazole-4-carboxylate

Introduction

Ethyl 2-methyloxazole-4-carboxylate is a heterocyclic compound belonging to the oxazole
class of molecules. As a substituted oxazole, it serves as a valuable building block and
intermediate in medicinal chemistry and drug development. The oxazole ring is a key structural
motif found in various biologically active compounds. This technical guide provides a
comprehensive overview of the structure, properties, synthesis, and potential applications of
Ethyl 2-methyloxazole-4-carboxylate for researchers, scientists, and drug development
professionals.

Structure and Physicochemical Properties

Ethyl 2-methyloxazole-4-carboxylate is an ester derivative of 2-methyloxazole-4-carboxylic
acid. Its core structure consists of a five-membered oxazole ring substituted with a methyl
group at the 2-position and an ethyl carboxylate group at the 4-position.

Table 1: Chemical Identifiers and Properties
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Property Data Reference
Ethyl 2-methyl-1,3-oxazole-4-

IUPAC Name [1]
carboxylate
Ethyl 2-methyl-4-

Synonyms [1]
oxazolecarboxylate

CAS Number 10200-43-8 [1][2]

Molecular Formula C7H9NOs3 [11[3]

Molecular Weight 155.15 g/mol [1][3]
JRPMRQTZCURBRG-

InChliKey [3]
UHFFFAOYSA-N
Not available (often a liquid or

Appearance _ ,
low-melting solid)
218.1 + 33.0 °C at 760 mmHg

Boiling Point (Predicted for isomer CAS [4]
90892-99-2)

) 1.1 + 0.1 g/cm? (Predicted for

Density , [4]

isomer CAS 90892-99-2)
) 85.7 £ 25.4 °C (Predicted for

Flash Point ) [4]
isomer CAS 90892-99-2)

Storage 2-8°C, Refrigerator [1]

Synthesis and Characterization

While specific, detailed experimental protocols for the synthesis of Ethyl 2-methyloxazole-4-

carboxylate are not readily available in the provided search results, a viable synthetic route

can be proposed based on standard organic chemistry transformations and the synthesis of

related compounds. A logical approach is the esterification of its corresponding carboxylic acid.

Proposed Synthetic Workflow
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The synthesis can be envisioned as a two-step process starting from commercially available

precursors, culminating in the esterification of 2-methyloxazole-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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